![molecular formula C11H20N2O4 B6283847 5-[(1-carbamoyl-2-methylpropyl)carbamoyl]pentanoic acid CAS No. 1924918-90-0](/img/no-structure.png)
5-[(1-carbamoyl-2-methylpropyl)carbamoyl]pentanoic acid
Overview
Description
The compound “5-[(1-carbamoyl-2-methylpropyl)carbamoyl]pentanoic acid” is also known as AB-PINACA N-pentanoic acid metabolite . It has a molecular formula of C18H24N4O4 . It is a metabolite of AB-PINACA, a synthetic cannabinoid .
Molecular Structure Analysis
The molecular structure of “this compound” is complex, with a molecular weight of 360.408 Da . It contains several functional groups, including carbamoyl and pentanoic acid groups .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(1-carbamoyl-2-methylpropyl)carbamoyl]pentanoic acid involves the reaction of a primary amine with an acid chloride to form an amide, followed by a second reaction with another primary amine to form a dipeptide. The dipeptide is then hydrolyzed to form the final product.", "Starting Materials": [ "2-methylpropan-1-amine", "pentanoyl chloride", "ammonia" ], "Reaction": [ "Step 1: 2-methylpropan-1-amine is reacted with pentanoyl chloride in the presence of a base such as triethylamine to form 5-(1-carbamoyl-2-methylpropyl)pentanamide.", "Step 2: The resulting amide is then reacted with ammonia to form the dipeptide 5-[(1-carbamoyl-2-methylpropyl)carbamoyl]pentanamide.", "Step 3: The dipeptide is hydrolyzed using a strong acid such as hydrochloric acid to form the final product, 5-[(1-carbamoyl-2-methylpropyl)carbamoyl]pentanoic acid." ] } | |
CAS No. |
1924918-90-0 |
Molecular Formula |
C11H20N2O4 |
Molecular Weight |
244.29 g/mol |
IUPAC Name |
6-[(1-amino-3-methyl-1-oxobutan-2-yl)amino]-6-oxohexanoic acid |
InChI |
InChI=1S/C11H20N2O4/c1-7(2)10(11(12)17)13-8(14)5-3-4-6-9(15)16/h7,10H,3-6H2,1-2H3,(H2,12,17)(H,13,14)(H,15,16) |
InChI Key |
ONFYLYRXZCECCD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C(=O)N)NC(=O)CCCCC(=O)O |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
